(9S,10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic acid

• CAS No.: 89886-42-0
• Product Name: (9S,10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic acid
• Molecular Formula: C18H30O3
• Molecular Weight: 294.4 g/mol
• IUPAC Name: (10E,12E,15E)-9-hydroxyoctadeca-10,12,15-trienoic acid
• Standard InChI: InChI=1S/C18H30O3/c1-2-3-4-5-6-8-11-14-17(19)15-12-9-7-10-13-16-18(20)21/h3-4,6,8,11,14,17,19H,2,5,7,9-10,12-13,15-16H2,1H3,(H,20,21)/b4-3+,8-6+,14-11+
• Standard InChIKey: RIGGEAZDTKMXSI-MEBVTJQTSA-N
• Isomeric SMILES: CC/C=C\C/C=C\C=C\[C@H](CCCCCCCC(=O)O)O
• SMILES: CCC=CCC=CC=CC(CCCCCCCC(=O)O)O
• Canonical SMILES: CCC=CCC=CC=CC(CCCCCCCC(=O)O)O
• Description: (9S, 10E, 12Z, 15Z)-9-Hydroxy-10, 12, 15-octadecatrienoic acid, also known as (10E, 12Z, 15Z)-9-OH-10, 12, 15-odta or 4-acetylpiperidinium chloride, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions (9S, 10E, 12Z, 15Z)-9-Hydroxy-10, 12, 15-octadecatrienoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule (9S, 10E, 12Z, 15Z)-9-Hydroxy-10, 12, 15-octadecatrienoic acid has been primarily detected in blood. Within the cell, (9S, 10E, 12Z, 15Z)-9-hydroxy-10, 12, 15-octadecatrienoic acid is primarily located in the membrane (predicted from logP). Outside of the human body, (9S, 10E, 12Z, 15Z)-9-hydroxy-10, 12, 15-octadecatrienoic acid can be found in fruits. This makes (9S, 10E, 12Z, 15Z)-9-hydroxy-10, 12, 15-octadecatrienoic acid a potential biomarker for the consumption of this food product.; (9S,10E,12Z,15Z)-9-Hydroxy-10,12,15-octadecatrienoic acid is a lipid.
• Synonyms: (10E,12Z,15Z)-9-OH-10,12,15-ODTA; 9-hydroxy-10,12,15-octadecatrienoic acid; 9-OH-10,12,15-ODTA
• Reference: 1.Galliard, T., and Phillips, D.R. Lipoxygenase from potato tubers. Partial purification and properties of an enzyme that specifically oxygenates the 9-position of linoleic acid. Biochemistry Journal 124, 431-438 (1971).
• PubChem Compound: 13917187
• Last Modified: Nov 11 2021